Methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-iodo-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C6H7IN2O2/c1-9-3-4(7)5(8-9)6(10)11-2/h3H,1-2H3
• InChI Key: CGLLWUVTXPXZMG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)OC)I
• Molecular Formula: C6H7IN2O2
• DSSTOX Substance ID: DTXSID50463823
• Molecular Weight: 266.04 g/mol
• CAS RN: 75092-25-0

Description

“Methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate” is a chemical compound with the CAS Number: 75092-25-0. It has a molecular weight of 266.04. The compound is a light yellow to yellow powder or crystals.

Synthesis Analysis

The synthesis of pyrazoles, including “Methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate”, involves several methods. One method involves a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride.

Molecular Structure Analysis

The InChI code for “Methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate” is 1S/C6H7IN2O2/c1-9-3-4 (7)5 (8-9)6 (10)11-2/h3H,1-2H3. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“Methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate” is a solid at room temperature. It should be stored in a dark place, sealed in dry conditions, and at room temperature. The compound is light yellow to yellow in color.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Pyrazoles have a wide range of applications in medicinal chemistry and drug discovery.
• Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.
• Pyrazoles are used as scaffolds in the synthesis of bioactive chemicals.

Agrochemistry

• Pyrazoles are also used in agrochemistry.

Coordination Chemistry

• In coordination chemistry, pyrazoles are used due to their ability to form complexes with metals.

Organometallic Chemistry

• Pyrazoles have applications in organometallic chemistry.

Synthesis of Heterobiaryls

• 4-Iodopyrazole, a related compound, has been used in an indium-mediated synthesis of heterobiaryls. Heterobiaryls are important structures in medicinal chemistry and materials science.

Synthesis of Inhibitors

• 4-Iodopyrazole has been used in the synthesis of (pyrazolyl)oxobenzocycloheptapyridinyl acetamides that act as inhibitors of c-Met. c-Met is a protein that in humans is encoded by the MET gene, and has been implicated in various types of cancers.

Iodination Reactions

• 4-Iodopyrazole undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole. These iodinated pyrazoles can have various applications in organic synthesis.

Biological Properties

• Pyrazole derivatives have been found to exhibit a number of noteworthy biological properties, including antibacterial, anti-inflammatory, anti-cancer, analgesic, anticonvulsant, anthelmintic, antioxidant, and herbicidal properties.

Synthesis of Heterocycles

• Pyrazole scaffold is used in the synthesis of heterocycles. Heterocycles are cyclic compounds that have atoms of at least two different elements as members of its ring(s). They are commonly found in a wide variety of products including aniline dyes and medicines.

Green Synthesis

• Pyrazole scaffold is used in green synthesis. Green chemistry, also called sustainable chemistry, is an area of chemistry and chemical engineering focused on the designing of products and processes that minimize or eliminate the use and generation of hazardous substances.

Microwave Assisted Synthesis

• Pyrazole scaffold is used in microwave assisted synthesis. Microwave-assisted synthesis is a type of organic synthesis which involves the use of microwave radiation. The technique is used in many chemical reactions and may offer significant improvements in terms of reaction speeds, yields, and the diversity of products.

Synthesis of N-Heterocycles

• Pyrazole synthesis is a category in the synthesis of N-Heterocycles. N-Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Safety And Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust, avoiding contact with skin and eyes, and using personal protective equipment.

Citations

Synthesis, SAR study, and biological evaluation of novel quinoline derivatives as phosphodiesterase 10A inhibitors with reduced CYP3A4 inhibition

W Hamaguchi, N Masuda, S Miyamoto, Y Shiina… - Bioorganic & Medicinal …, 2015 - Elsevier

… To a mixture of 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one (34, 2.3 g, 9.78 mmol) and methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate (35, 1.25 g, 4.70 …

Number of citations: 24 www.sciencedirect.com

Addressing phototoxicity observed in a novel series of biaryl derivatives: Discovery of potent, selective and orally active phosphodiesterase 10A inhibitor ASP9436

W Hamaguchi, N Masuda, S Miyamoto… - Bioorganic & Medicinal …, 2015 - Elsevier

… To a mixture of methyl 4-iodo-1-methyl-1H-pyrazole-3-carboxylate (29; 263 mg, 0.99 mmol) and 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (30; 1.01 g, 4.94 mmol) in DMF (…

Number of citations: 12 www.sciencedirect.com

選択的ホスホジエステラーゼ10A (PDE10A) 阻害剤の合成と構造活性相関に関する研究

濵口渉 - 2016 - u-shizuoka-ken.repo.nii.ac.jp

第二節 化合物の合成 9 第三節 PDE10A 阻害活性および代謝安定性の評価結果ならびに考察 13 第四節 行動薬理試験における薬効評価 19 第五節 本章のまとめ 22 第二章 CYP3A4 阻害を減弱…

Number of citations: 4 u-shizuoka-ken.repo.nii.ac.jp